PA Janelia Fluor? 646, SE
Description
Photoactivatable fluorescent dye; supplied as an NHS ester for coupling to primary amine groups. Non-fluorescent until activated at 365 nm. Compatible with self-labeling tag systems (e.g. HaloTag® and SNAPtag® ). Suitable for single molecule tracking and super resolution microscopy in live cells, specifically live cell sptPALM and fixed cell PALM. Can be multiplexed with PA Janelia Fluor™ 549, SE to perform two-colour sptPALM in live cells with activation at 405nm. Cell permeable. Excitation maximum = 649 - 651 nm; emission maximum = 663 - 665 nm. Upon protein conjugation the efficiencies of photoconversion improve substantially. Low background staining.
Scientific Research Applications
Enhanced Fluorophore Properties for Microscopy
The development of PA Janelia Fluor 646, SE is closely linked with the advancement in microscopy techniques. Janelia Fluor dyes, including Janelia Fluor 646, have been synthesized to replace N,N-dimethylamino groups with azetidine rings, improving brightness and photostability. These properties are crucial for effective cellular imaging in both ensemble and single-molecule microscopy (Grimm et al., 2017).
Advancements in Single-Molecule Imaging
The synthesis of photoactivatable derivatives of Janelia Fluor dyes, including PA Janelia Fluor 646, SE, has significantly enhanced single-molecule imaging techniques. These derivatives retain the superior brightness and photostability of Janelia Fluor dyes, enabling improved single-particle tracking and localization microscopy, crucial for advanced imaging experiments (Grimm et al., 2016).
Optimization for Biological Imaging
Janelia Fluor dyes have been optimized for use in biological imaging. Innovations in chemical modification of these dyes, including PA Janelia Fluor 646, SE, have made them suitable for various biological imaging applications, both in vitro and in vivo. This optimization has led to the development of a palette of fluorescent labels with a range of excitation wavelengths (Grimm et al., 2020).
Application in Neural Tissue Tagging
PA Janelia Fluor 646, SE, along with other Janelia Fluor dyes, has been employed in the chemical tagging of neurons. The use of these dyes with improved Drosophila melanogaster transgenes has led to significant enhancements in signal quality, particularly when combined with certain non-cyanine fluorophores (Meissner et al., 2018).
Enhancing Fluorophore Properties for In Vivo Imaging
Incorporating azetidine rings into fluorophore structures, as done in PA Janelia Fluor 646, SE, has led to a significant increase in the brightness and photostability of these dyes. This development has proven beneficial for live-cell and in vivo imaging, providing a range of new fluorescent and fluorogenic labels for diverse biological applications (Grimm et al., 2017).
properties
Molecular Formula |
C34H31N5O5Si |
|---|---|
Molecular Weight |
617.74 |
synonyms |
2,5-Dioxo-1-pyrrolidinyl 3,7-di-1-azetidinyl-2/'-diazo-5,5-dimethyl-2/',3/'-dihydro-5H-3/'-oxospiro[dibenzo[b,e]siline-10,1/'-indene]-6/'-carboxylate |
Origin of Product |
United States |
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